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Compound of Interest

Compound Name:
3-(1-

Methoxycyclobutyl)benzaldehyde

Cat. No.: B13509289 Get Quote

In the landscape of modern drug discovery and materials science, the design of novel

molecular scaffolds is paramount. 3-(1-Methoxycyclobutyl)benzaldehyde represents a

unique structural motif, combining the versatile reactivity of an aromatic aldehyde with the

conformational rigidity and three-dimensional character of a substituted cyclobutane ring. While

not extensively documented in current literature, its structure suggests significant potential as a

key intermediate for the synthesis of complex molecules. The benzaldehyde functional group is

a cornerstone in organic synthesis, participating in a vast array of carbon-carbon bond-forming

reactions. Simultaneously, the cyclobutane moiety is increasingly recognized for its role in

creating drug candidates with improved metabolic stability and binding affinity.

This technical guide provides a comprehensive analysis of the molecular structure of 3-(1-
Methoxycyclobutyl)benzaldehyde. In the absence of established synthetic routes, we

present a robust, proposed synthesis based on fundamental organometallic and etherification

principles. Furthermore, we offer a detailed, predictive analysis of its physicochemical

properties and spectroscopic signature, providing researchers with the foundational knowledge

required to synthesize, identify, and utilize this promising compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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